Cas no 66775-49-3 (L-Proline, L-valyl-L-alanyl-)
L-Proline, L-valyl-L-alanyl- structure
Product Name:L-Proline, L-valyl-L-alanyl-
CAS No:66775-49-3
MF:C13H23N3O4
MW:285.339423418045
CID:395817
PubChem ID:11858290
Update Time:2025-04-19
L-Proline, L-valyl-L-alanyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline, L-valyl-L-alanyl-
- (2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carboxylic acid
- DTXSID40474463
- BDBM50348846
- CHEMBL1807678
- 66775-49-3
-
- Inchi： 1S/C13H23N3O4/c1-7(2)10(14)11(17)15-8(3)12(18)16-6-4-5-9(16)13(19)20/h7-10H,4-6,14H2,1-3H3,(H,15,17)(H,19,20)/t8-,9-,10-/m0/s1
- InChI Key： ZLFHAAGHGQBQQN-GUBZILKMSA-N
- SMILES： O=C([C@H](C)NC([C@H](C(C)C)N)=O)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 285.16899
- Monoisotopic Mass: 285.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.73
L-Proline, L-valyl-L-alanyl- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
66775-49-3 (L-Proline, L-valyl-L-alanyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 95153-31-4(Perindoprilat)
- 1999-42-4(DL-Alanyl-DL-leucine)
- 17665-02-0(L-Leucyl-D-leucine)
- 13588-95-9(H-Leu-val-OH)
- 183449-57-2(L-Alanine,5-oxo-L-prolyl-L-phenylalanyl-L-arginyl-L-histidyl-L-a-aspartyl-L-serylglycyl-L-tyrosyl-L-a-glutamyl-L-valyl-L-histidyl-L-histidyl-L-glutaminyl-L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-L-phenylalanyl-L-alanyl-L-a-glutamyl-L-a-aspartyl-L-valylglycyl-L-seryl-L-asparaginyl-L-lysylglycyl-L-alanyl-L-isoleucyl-L-isoleucylglycyl-L-leucyl-L-methionyl-L-valylglycylglycyl-L-valyl-L-valyl-L-isoleucyl-)
- 13485-59-1(L-Alanyl-L-proline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
